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Compound of Interest

Compound Name: Ethyl 4-dimethylaminobenzoate

Cat. No.: B057489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Ethyl 4-
dimethylaminobenzoate (EDB), a compound commonly used as a photoinitiator and UV
absorber. The information is compiled from various chemical databases and safety data sheets
to serve as a reliable resource for laboratory and research applications.

~hemical Identi

Identifier Value

Chemical Name Ethyl 4-dimethylaminobenzoate

Ethyl p-dimethylaminobenzoate, EDAB,

Synonyms Padimate O

CAS Number 10287-53-3

Molecular Formula C11H1sNO2[1][2]

Molecular Weight 193.24 g/mol [3]

InChl Key FZUGPQWGEGAKET-UHFFFAOYSA-N[3][4]
SMILES CCOC(=0)clcce(ccl)N(C)CI3]4]

Physical and Chemical Properties
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The physical state of Ethyl 4-dimethylaminobenzoate at room temperature is a white to off-
white or light yellow crystalline solid or powder.[1][5][6][7] It is generally described as having a
mild or barely perceptible odor.[1][6]

Table of Quantitative Physical Properties:

Property Value Reference

Melting Point 62-66 °C [L1[21[41(5][ 7]

N ) 190-191 °C at 14 mmHg;
Boiling Point [1]
296.5 °C at 760 mmHg

Density 1.060 - 1.061 g/cm3 [1][2][6]
Refractive Index 1.5353 (at 100 °C) [1]
Flash Point 115°C [1]
Vapor Pressure 0 mmHg at 25 °C [1]

Solubilit Insoluble in water.[8] Soluble in
olubili
Y chloroform and methanol.

LogP (Octanol/Water Partition
o 1.92930 [1]
Coefficient)

Spectral Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
The following table summarizes the key spectral information for Ethyl 4-
dimethylaminobenzoate.

Table of Spectral Data:
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Key Features and
Spectroscopy Type Reference
Wavelengths

UV-Vis Absorption Amax: 310.25 nm (in ethanol) 9]

1H NMR Spectra available in CDCls. [1]

13C NMR Spectra available in CDCls. [1][10]
Spectra available (KBr disc,

Infrared (IR) _ [1]
nujol mull).

Electron ionization mass
Mass Spectrometry ) [1]
spectrum available.

Raman Spectrum available. [1]

Crystallographic Data

A single-crystal X-ray study has been conducted on Ethyl 4-dimethylaminobenzoate. The
molecules are reported to be essentially planar and are linked into a chain by weak C—H---O
hydrogen bonds.[11]

Experimental Protocols

The following sections describe the general methodologies for determining the key physical
properties of a solid organic compound like Ethyl 4-dimethylaminobenzoate.

5.1. Melting Point Determination

The melting point is a fundamental physical property used for identification and purity
assessment. A common method is the capillary melting point technique.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,
thermometer.

e Procedure:

o A small amount of the finely powdered, dry sample of Ethyl 4-dimethylaminobenzoate is
packed into a capillary tube, sealed at one end.
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o The capillary tube is placed in a heating block or oil bath adjacent to a thermometer.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the first liquid appears (onset of melting) and the temperature at
which the entire sample becomes a clear liquid (completion of melting) are recorded. This
range is the melting point. For a pure compound, this range is typically narrow.

5.2. Boiling Point Determination (at reduced pressure)

Since Ethyl 4-dimethylaminobenzoate has a high boiling point at atmospheric pressure, it is
often determined under reduced pressure to prevent decomposition.

o Apparatus: Distillation apparatus suitable for vacuum distillation (including a round-bottom
flask, distillation head, condenser, receiving flask, and vacuum source), heating mantle,
thermometer, and manometer.

e Procedure:

o A sample of the compound is placed in the distillation flask with boiling chips or a magnetic
stirrer.

o The apparatus is assembled and the system is evacuated to the desired pressure, which
is monitored by a manometer.

o The sample is heated, and the temperature of the vapor that distills is recorded. This
temperature is the boiling point at that specific pressure.

5.3. UV-Visible Spectroscopy

UV-Visible spectroscopy is used to measure the absorption of light in the ultraviolet and visible
regions of the electromagnetic spectrum.

o Apparatus: UV-Vis spectrophotometer, quartz cuvettes.

e Procedure:
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o A dilute solution of Ethyl 4-dimethylaminobenzoate is prepared in a suitable solvent that
does not absorb in the region of interest (e.g., ethanol).

o The spectrophotometer is zeroed using a blank cuvette containing only the solvent.
o The cuvette is then filled with the sample solution and placed in the spectrophotometer.

o The absorbance of the sample is measured over a range of wavelengths (e.g., 200-400
nm).

o The wavelength of maximum absorbance (Amax) is determined from the resulting
spectrum.

5.4. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a solid
sample like Ethyl 4-dimethylaminobenzoate, the KBr pellet method is common.

o Apparatus: FTIR spectrometer, agate mortar and pestle, pellet press.
e Procedure:

A small amount of the sample is finely ground with dry potassium bromide (KBr).

o

The mixture is then compressed under high pressure to form a thin, transparent pellet.

[¢]

[¢]

The pellet is placed in the sample holder of the FTIR spectrometer.

An infrared spectrum is recorded, showing the absorption of infrared radiation at different

[e]

wavenumbers, corresponding to the vibrational frequencies of the functional groups in the
molecule.

5.5. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of atoms within a molecule.

 Apparatus: NMR spectrometer.
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e Procedure:

o A small amount of Ethyl 4-dimethylaminobenzoate is dissolved in a deuterated solvent
(e.g., CDCls).

o The solution is transferred to an NMR tube.
o The tube is placed in the NMR spectrometer.

o H and 3C NMR spectra are acquired, showing the chemical shifts, splitting patterns, and
integration of the different nuclei in the molecule.

Visualizations

The following diagram illustrates a typical workflow for determining the UV-Vis absorption
spectrum of Ethyl 4-dimethylaminobenzoate.
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Workflow for UV-Vis Absorption Spectrum Determination

Prepare Solution Prepare Blank (Solvent)

Place pample in cuvette Place blank in cuvette

UV-Vis Spectrophotometer

Zero Instrument with Blank

Measure Sample Absorbance

Analyze Spectrum
(Determine Amax)

Absorption Spectrum T

Click to download full resolution via product page

Caption: A generalized workflow for obtaining the UV-Vis absorption spectrum of a chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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